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Compound of Interest

Compound Name: SID 26681509 quarterhydrate

Cat. No.: B11933563

Essential Safety and Handling Guide for SID
26681509 Quarterhydrate

For Research Use Only. Not for use in humans or animals.

This document provides essential guidance for the safe handling, storage, and disposal of SID
26681509 quarterhydrate in a laboratory setting. The information is intended for trained
research, scientific, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for SID 26681509 quarterhydrate is not
publicly available. The following recommendations are based on general safe laboratory
practices for handling research chemicals with unknown toxicological properties. It is imperative
to handle this compound with caution and to consult with your institution's Environmental
Health and Safety (EHS) department for specific guidance.

Product Information and Physical Data

SID 26681509 quarterhydrate is a potent, reversible, and selective inhibitor of human
cathepsin L. The following table summarizes its key physical and chemical properties based on
available supplier data.
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Property Value

Molecular Formula C27H33Ns0sS - 1/4H20
Molecular Weight 544.16 g/mol
Appearance Solid powder

Soluble in DMSO (up to 50 mM) and ethanol (up

Solubility

to 10 mM).[1]
Storage Temperature Store at -20°C for long-term stability.[1]
CAS Number (anhydrous) 958772-66-2

Personal Protective Equipment (PPE)

Due to the absence of specific toxicity data, a comprehensive approach to personal protection
is mandatory. The following PPE should be worn at all times when handling SID 26681509
quarterhydrate:

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential. Inspect gloves for any
tears or punctures before use and change them frequently.

o Body Protection: A laboratory coat must be worn and kept fastened. For procedures with a
higher risk of splashes or aerosol generation, consider additional protective clothing such as
an apron or coveralls.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to minimize inhalation exposure. If a fume hood is not
available, a NIOSH-approved respirator may be necessary. Consult your institution's EHS for
respirator selection and fit-testing.

Operational and Handling Plan

3.1. Engineering Controls
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 All work involving the weighing, dissolving, or manipulation of solid SID 26681509
quarterhydrate should be performed in a chemical fume hood to prevent the generation and
inhalation of dust.

o Ensure easy access to an emergency eyewash station and safety shower.

3.2. Handling Procedures

o Before starting any work, ensure all necessary PPE is correctly worn.

o Designate a specific area for handling this compound to prevent cross-contamination.
o When weighing the solid, use a spatula and handle it carefully to avoid creating dust.

o For dissolution, add the solvent to the solid slowly to prevent splashing. If necessary, use
sonication or gentle warming to aid dissolution, as recommended by suppliers.

o Keep containers tightly sealed when not in use.
Emergency Procedures and Disposal Plan
4.1. Spill Response

In the event of a spill, follow the general procedure outlined in the workflow below.
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Evacuate Immediate Area
Alert Others

'

Assess the Spill
(Size and Hazard)

Don Appropriate PPE

Contain the Spill
(Use absorbent pads)

Clean the Area

Decontaminate Surfaces
and Equipment

Dispose of Waste
in a Labeled Hazardous
Waste Container

Report the Incident
to Supervisor and EHS

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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4.2. First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

4.3. Disposal Plan

» All waste materials containing SID 26681509 quarterhydrate, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical
waste.

o Collect waste in a clearly labeled, sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific disposal procedures.

By adhering to these safety protocols, researchers can minimize the risks associated with
handling SID 26681509 quarterhydrate and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. file.medchemexpress.com [file.medchemexpress.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11933563?utm_src=pdf-body
https://www.benchchem.com/product/b11933563?utm_src=pdf-body
https://www.benchchem.com/product/b11933563?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-103353/SID-26681509-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling SID
26681509 quarterhydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933563#personal-protective-equipment-for-
handling-sid-26681509-quarterhydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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